BENGHE Foundational & Exploratory

Check Availability & Pricing

Thermal Decomposition of Ferric Ammonium
Oxalate: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Ferric ammonium oxalate

Cat. No.: B1630458

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the thermal decomposition of ferric
ammonium oxalate, also known as ammonium ferrioxalate or ammonium
tris(oxalato)ferrate(lll), with its hydrated form being (NH4)3[Fe(C204)3]-3H20. This compound
serves as a precursor for the synthesis of various iron oxides, which have significant
applications in catalysis, magnetic materials, and drug delivery systems. Understanding its
thermal decomposition pathway is crucial for controlling the properties of the resulting
materials. This document details the multi-step decomposition process, identifies the
intermediate and final products under different atmospheric conditions, and presents
guantitative data from thermal analysis studies. Experimental protocols for relevant analytical
techniques are also provided to aid in the replication and further investigation of these
processes.

Introduction

Ferric ammonium oxalate is a coordination compound featuring an iron(lll) center coordinated
to three oxalate ligands.[1] Its thermal decomposition is a complex process involving
dehydration, the release of gaseous products such as ammonia, carbon dioxide, and carbon
monoxide, and the reduction of the iron center. The final solid-state product is typically an iron
oxide, the specific phase of which is highly dependent on the reaction atmosphere (e.g.,
oxidative or inert).[2][3] A thorough understanding of the decomposition mechanism, including
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the temperature ranges for each step and the nature of the evolved gases, is essential for the
tailored synthesis of iron-based nanomaterials.

Decomposition Pathway and Products

The thermal decomposition of ferric ammonium oxalate trinydrate generally proceeds in a
stepwise manner. The process can be broadly divided into dehydration, decomposition of the
ammonium and oxalate ligands, and the formation of the final iron oxide product.

Decomposition in an Oxidative Atmosphere (e.g., Air)

In the presence of oxygen, the decomposition process is characterized by the following stages:

Dehydration: The initial step involves the loss of water of hydration.

o Ligand Decomposition: Subsequently, the ammonium and oxalate ligands decompose. This
stage is complex and involves the evolution of ammonia (NHs), carbon dioxide (CO2), and
carbon monoxide (CO).

o Formation of Ferrous Oxalate Intermediate: Studies on the closely related ferric oxalate have
shown the formation of a ferrous oxalate (FeC20a4) intermediate during decompaosition even
in an oxidative atmosphere.[3]

» Oxidation to Hematite: The final stage involves the oxidation of the intermediate iron species
to form hematite (a-Fe20s3) as the stable end product. The complete decomposition to a-
Fe20s is reported to occur at temperatures around 275°C.[2]

Decomposition in an Inert Atmosphere (e.g., Nitrogen,
Argon)

Under inert conditions, the decomposition pathway is altered, particularly in the final stages:
e Dehydration and Ligand Decomposition: Similar to the process in air, the initial stages

involve the loss of water and the decomposition of the ammonium and oxalate ligands with
the release of NHs, COz, and CO.[1]
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» Formation of Ferrous Oxalate Intermediate: Ferrous oxalate is also formed as a key
intermediate in an inert atmosphere.[3]

o Decomposition of Ferrous Oxalate: The subsequent decomposition of ferrous oxalate in an
inert environment leads to a mixture of iron oxides and, in some cases, metallic iron. The
final products can include wustite (FexO), magnetite (FezOa4), and a-iron (a-Fe).[3]

Quantitative Thermal Analysis Data

The following tables summarize the quantitative data obtained from thermogravimetric analysis
(TGA) and differential thermal analysis (DTA) of ferric ammonium oxalate trihydrate. The data
is primarily based on the findings reported by Hussein et al. (1995) in the "Journal of Analytical

and Applied Pyrolysis".[2]

Table 1: Thermal Decomposition Stages of Ferric Ammonium Oxalate Trihydrate in Air

Solid
Temperature Evolved .
Mass Loss (%) . Residuel/inter Process
Range (°C) Species .
mediate
) (NHa4)3[Fe(C204)3 )
Ambient - 150 ~12% H20 Dehydration
]
NHs, CO2, CO, FeC20a4 Ligand
150 - 275 ~68% ) ) o
H20 (intermediate) Decomposition
> 275 - - 0-Fe20s3 Oxidation

Table 2: Thermal Decomposition Stages of Ferric Ammonium Oxalate Trihydrate in an Inert
Atmosphere
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Solid
Temperature Evolved .
Mass Loss (%) . Residuel/inter Process
Range (°C) Species .
mediate
) (NHa4)3[Fe(C204)s3 )
Ambient - 150 ~12% H20 Dehydration
]
NHs, CO2, CO, FeC20a4 Ligand
150 - 300 ~60% ) ) -
H20 (intermediate) Decomposition
Fes0a4, FeO, o- Intermediate
> 300 ~8% co N
Fe Decomposition

Experimental Protocols

Thermogravimetric Analysis (TGA) and Differential
Thermal Analysis (DTA)

Objective: To determine the temperature-dependent mass loss and thermal events of ferric
ammonium oxalate.

Instrumentation: A simultaneous TGA/DTA or TGA/DSC instrument.
Methodology:

o Sample Preparation: A small amount of ferric ammonium oxalate trihydrate (typically 5-10
mg) is accurately weighed and placed in an alumina or platinum crucible.

e Instrument Setup:

o Atmosphere: Dry air or high-purity nitrogen/argon is purged through the furnace at a
constant flow rate (e.g., 50 mL/min).

o Heating Rate: A linear heating rate, typically 10 °C/min, is applied.

o Temperature Program: The sample is heated from ambient temperature to a final
temperature sufficient to ensure complete decomposition (e.g., 600 °C).
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Data Acquisition: The mass of the sample and the differential temperature (or heat flow) are
continuously recorded as a function of temperature.

Data Analysis: The resulting TGA curve is analyzed to determine the temperature ranges and
percentage mass loss for each decomposition step. The DTA curve is used to identify
endothermic and exothermic events associated with these steps.

Evolved Gas Analysis (EGA) by Mass Spectrometry (MS)

Objective: To identify the gaseous products evolved during the thermal decomposition.

Instrumentation: A TGA instrument coupled to a mass spectrometer via a heated transfer line.

Methodology:

TGA Protocol: The TGA experiment is performed as described in section 4.1.

MS Setup: The mass spectrometer is set to monitor a range of mass-to-charge ratios (m/z)
corresponding to the expected gaseous products (e.g., m/z 17 for NHs, 18 for H20, 28 for
CO, 44 for COz).

Data Acquisition: The ion current for each selected m/z is recorded as a function of
temperature, providing an evolution profile for each gaseous species.

Data Correlation: The gas evolution profiles are correlated with the mass loss steps
observed in the TGA data to identify the products of each decomposition stage.[4][5]

X-ray Diffraction (XRD) Analysis of Solid Residues

Objective: To identify the crystalline phases of the solid products at different stages of

decomposition.

Methodology:

Sample Preparation: Ferric ammonium oxalate is heated in a furnace to specific
temperatures corresponding to the end of each major decomposition step, as determined by
TGA. The heating is performed under either an air or an inert atmosphere.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://rigaku.com/products/thermal-analysis/evolved-gas-analysis
https://www.fkit.unizg.hr/_download/repository/Thermal_Analysis_in_Practice-EGA.pdf
https://www.benchchem.com/product/b1630458?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1630458?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

o XRD Measurement: The resulting solid residues are ground into a fine powder and analyzed
using a powder X-ray diffractometer.

o Data Analysis: The obtained diffraction patterns are compared with standard diffraction
databases (e.g., JCPDS-ICDD) to identify the crystalline phases present in each residue.

Visualization of Decomposition Pathways

The following diagrams illustrate the proposed thermal decomposition pathways of ferric
ammonium oxalate in oxidative and inert atmospheres.

<150°C 150-275°C >275°C
(NHa)s[Fe(C204)s]-3H20 (NHa)s[Fe(C204)3] - SNHs, 3CO2, 3CO FeC20s (intermediate) + 0 a-Fez0s (Hematite)

Click to download full resolution via product page

Caption: Decomposition pathway in an oxidative atmosphere.

<150°C 150-300°C >300°C
(NHe)3[Fe(C204)s] - 3NHs, 3C02, 3CO FeC204 (intermediate)

Fes0a + FeO + a-Fe

(NHa)s[Fe(C204)3]-3H20

Click to download full resolution via product page

Caption: Decomposition pathway in an inert atmosphere.

Conclusion

The thermal decomposition of ferric ammonium oxalate is a multi-step process that is highly
sensitive to the surrounding atmosphere. In an oxidative environment, the final product is
hematite (a-Fez0s3), while in an inert atmosphere, a mixture of lower iron oxides (FesOa, FeO)
and metallic iron can be formed. The process involves a key ferrous oxalate intermediate. A
comprehensive understanding of this decomposition behavior, facilitated by techniques such as
TGA, DTA, EGA-MS, and XRD, is critical for the controlled synthesis of iron oxide materials
with desired phases and properties for various advanced applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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